3-(3-tert-butylphenyl)prop-2-yn-1-amine hydrochloride
Overview
Description
3-(3-tert-Butylphenyl)prop-2-yn-1-amine hydrochloride (3-TPHA-HCl) is a compound used in a variety of scientific research applications. It is a cyclic amine, and its structure is composed of a tertiary amine, a phenyl ring, and a prop-2-yn-1-amine group. 3-TPHA-HCl is a versatile compound which has many biochemical and physiological effects, and is used in laboratory experiments for a variety of purposes.
Scientific Research Applications
3-(3-tert-butylphenyl)prop-2-yn-1-amine hydrochloride has a wide range of applications in scientific research. It is used in the synthesis of various compounds, such as amino acids, peptides, and nucleotides. It is also used as a catalyst in organic synthesis, as well as in the synthesis of various pharmaceuticals. Additionally, it is used in the study of enzyme-catalyzed reactions, and as a model compound in drug design and development.
Mechanism of Action
3-(3-tert-butylphenyl)prop-2-yn-1-amine hydrochloride has a variety of biochemical and physiological effects. It is a potent inhibitor of enzymes such as tyrosine kinase and cyclooxygenase. It is also an inhibitor of the enzyme aromatase, which is involved in the biosynthesis of estrogens. Additionally, it has been shown to have anti-inflammatory and anti-cancer properties.
Biochemical and Physiological Effects
3-(3-tert-butylphenyl)prop-2-yn-1-amine hydrochloride has a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory and anti-cancer properties. It has also been shown to reduce the levels of inflammatory mediators, such as prostaglandins and leukotrienes. Additionally, it has been shown to inhibit the growth of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
3-(3-tert-butylphenyl)prop-2-yn-1-amine hydrochloride has several advantages for laboratory experiments. It is relatively easy to synthesize and is relatively stable. Additionally, it has a wide range of applications in scientific research. However, it also has some limitations. It is not soluble in water, and it can be toxic in high concentrations.
Future Directions
There are a variety of potential future directions for the use of 3-(3-tert-butylphenyl)prop-2-yn-1-amine hydrochloride. It could be used to develop more effective inhibitors of aromatase, which could be used to treat hormone-dependent cancers. Additionally, it could be used to develop more effective inhibitors of tyrosine kinase and cyclooxygenase, which could be used to treat inflammation and autoimmune diseases. Additionally, it could be used to develop more effective anti-cancer drugs. Finally, it could be used to develop more effective drugs for the treatment of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease.
Synthesis Methods
3-(3-tert-butylphenyl)prop-2-yn-1-amine hydrochloride can be synthesized from 3-tert-butylphenylacetylene and hydrochloric acid. The reaction proceeds by the addition of hydrochloric acid to the alkyne, followed by a Hofmann rearrangement to form the tertiary amine. The product is then isolated and purified to obtain 3-(3-tert-butylphenyl)prop-2-yn-1-amine hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(3-tert-butylphenyl)prop-2-yn-1-amine hydrochloride involves the reaction of 3-tert-butylphenylacetylene with propargylamine in the presence of a catalyst, followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-tert-butylphenylacetylene", "propargylamine", "catalyst", "hydrochloric acid" ], "Reaction": [ "Step 1: Add 3-tert-butylphenylacetylene and propargylamine to a reaction flask.", "Step 2: Add a catalyst, such as copper(I) iodide, to the reaction flask.", "Step 3: Heat the reaction mixture to 80-100°C and stir for several hours.", "Step 4: Allow the reaction mixture to cool to room temperature.", "Step 5: Add hydrochloric acid to the reaction mixture to form the hydrochloride salt.", "Step 6: Filter the resulting solid and wash with cold water.", "Step 7: Dry the product under vacuum to obtain 3-(3-tert-butylphenyl)prop-2-yn-1-amine hydrochloride." ] } | |
CAS RN |
2763749-69-3 |
Product Name |
3-(3-tert-butylphenyl)prop-2-yn-1-amine hydrochloride |
Molecular Formula |
C13H18ClN |
Molecular Weight |
223.7 |
Purity |
95 |
Origin of Product |
United States |
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